Cas no 1805095-64-0 (3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid)

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid is a versatile pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structural features, including the chloromethyl and difluoromethyl substituents, enhance reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxyl and acetic acid functional groups further increases its utility in derivatization and conjugation reactions. This compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its unique molecular architecture allows for selective modifications, enabling the development of targeted bioactive molecules. Researchers may find it particularly useful in designing enzyme inhibitors or antimicrobial agents due to its balanced hydrophilicity and electrophilic reactivity.

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid structure

1805095-64-0 structure

Product Name:3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid

CAS No:1805095-64-0

MF:C₉H₈ClF₂NO₃

MW:251.614528656006

CID:4890233

Update Time:2025-05-24

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid
- Inchi： 1S/C9H8ClF2NO3/c10-2-4-5(1-7(15)16)13-3-6(14)8(4)9(11)12/h3,9,14H,1-2H2,(H,15,16)
- InChI Key： DQXIUELQVSLHJX-UHFFFAOYSA-N
- SMILES： ClCC1C(CC(=O)O)=NC=C(C=1C(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 1
Topological Polar Surface Area: 70.4

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029026418-250mg	3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid	1805095-64-0	95%	250mg	$931.00	2022-04-01
Alichem	A029026418-500mg	3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid	1805095-64-0	95%	500mg	$1,634.45	2022-04-01
Alichem	A029026418-1g	3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid	1805095-64-0	95%	1g	$2,750.25	2022-04-01

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid (CAS No. 1805095-64-0)

3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid (CAS No. 1805095-64-0) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

The compound's pyridine-acetic acid backbone is a key motif in medicinal chemistry, often associated with enhanced bioavailability and target specificity. Recent studies highlight its applicability in drug discovery, particularly for diseases like diabetes and inflammatory disorders, where hydroxypyridine derivatives show promising activity. This has led to a surge in searches for "pyridine-based drug candidates" and "difluoromethyl group applications," reflecting its relevance in modern research.

From a synthetic perspective, CAS No. 1805095-64-0 offers versatility. Its chloromethyl group allows for further functionalization, while the difluoromethyl moiety contributes to metabolic stability—a critical factor in pharmaceutical design. Industry professionals frequently inquire about "synthetic routes for hydroxypyridine derivatives" or "fluorine in drug development," underscoring the compound's technical importance.

Environmental and sustainability considerations also play a role in its appeal. The incorporation of fluorine atoms often reduces dosage requirements, minimizing ecological impact—a topic gaining traction in "green chemistry" discussions. Additionally, its potential use in crop protection formulations aligns with the agrochemical sector's focus on eco-friendly pesticides.

Analytical characterization of 3-(Chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine-2-acetic acid typically involves advanced techniques like NMR spectroscopy and mass spectrometry, addressing common queries about "structure elucidation of complex heterocycles." Its stability under various pH conditions further expands its utility, as noted in recent patents exploring prodrug formulations.

In summary, CAS No. 1805095-64-0 represents a convergence of medicinal chemistry innovation and industrial applicability. Its multifaceted properties cater to evolving needs in life sciences, while its structural ingenuity continues to inspire research into "next-generation heterocyclic compounds." As scientific databases increasingly index related terms like "bioactive pyridine synthesis," this compound's prominence is poised to grow.